(1-(2,6-difluorobenzyl)-1H-imidazol-5-yl)methanamine

• IUPAC Name: [3-[(2,6-difluorophenyl)methyl]imidazol-4-yl]methanamine
• InChI: InChI=1S/C11H11F2N3/c12-10-2-1-3-11(13)9(10)6-16-7-15-5-8(16)4-14/h1-3,5,7H,4,6,14H2
• InChI Key: GTPKXDLFNCROHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)CN2C=NC=C2CN)F
• Molecular Formula: C11H11F2N3
• Molecular Weight: 223.22 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a robust and versatile protocol for the synthesis of 1-monosubstituted and 1,4-disubstituted 1H-1,2,3-triazoles was established under continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst. This methodology allowed for the synthesis of a diverse set of substituted 1,2,3-triazoles with good functional group tolerance and high yields.

Chemical Reactions Analysis

In a study, the kinetics of the alkaline degradation of a similar compound, Rufinamide, was studied by following the concentration of the remaining drug until complete degradation was achieved. The degradation product was isolated and its structure was confirmed.

Scientific Research Applications

Enzymatic Remediation and Organic Pollutant Treatment

Imidazole derivatives have shown promise in the enzymatic treatment of various organic pollutants. The use of enzymes in the presence of redox mediators enhances the efficiency of degradation of recalcitrant compounds in wastewater, which includes a range of aromatic compounds present in industrial effluents. This method offers a potential application in environmental remediation and pollution control (Husain, 2007).

Pharmaceutical Applications

Imidazole and its derivatives are known to be central in the development of new therapeutic agents. They serve as key components in drugs targeting various disorders, including neuropsychiatric conditions. Imidazole compounds, such as temozolomide, have been utilized in the treatment of cancer, demonstrating the therapeutic versatility of these compounds in pharmacology (Barone et al., 2006).

Corrosion Inhibition

Imidazole derivatives have been extensively used as effective corrosion inhibitors. Their molecular structure, featuring a heterocyclic ring with nitrogen atoms, allows for strong adsorption on metal surfaces, providing a protective layer against corrosion. This application is particularly relevant in the petroleum and chemical industries, where corrosion prevention is crucial (Sriplai & Sombatmankhong, 2023).

Materials Science

In materials science, imidazole-based compounds are used in the creation of advanced materials, such as plastic scintillators and metal-organic frameworks (MOFs). These applications demonstrate the versatility of imidazole derivatives in developing new materials with specific properties for use in technology and research (Salimgareeva & Kolesov, 2005).

Mechanism of Action

The mechanism of action of similar compounds like Rufinamide is supposed to involve stabilization of the inactive state of sodium channels, thus, adequately closing the ion channels.